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Compound of Interest

Compound Name: Adipic acid-d4

Cat. No.: B12314669 Get Quote

Technical Support Center: Adipic Acid-d4
Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

solubility issues encountered with Adipic acid-d4 during their experiments.

Frequently Asked Questions (FAQs)
Q1: Is the solubility of Adipic acid-d4 different from that of standard Adipic acid?

For most practical laboratory applications, the solubility of Adipic acid-d4 is expected to be

very similar to that of its non-deuterated counterpart, Adipic acid. While deuterium labeling can

sometimes lead to minor differences in physical properties due to the kinetic isotope effect,

these differences in solubility are generally considered negligible for small molecules like Adipic

acid.

Q2: What are the best solvents for dissolving Adipic acid-d4?

Adipic acid-d4, like adipic acid, is soluble in a range of polar organic solvents. It is very soluble

in methanol and ethanol, and also dissolves in acetone and ethyl acetate.[1] Its solubility in

water is moderate and increases significantly with temperature.[1] It is slightly soluble in

cyclohexane and generally considered insoluble in nonpolar solvents like benzene and ligroin.
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Q3: My Adipic acid-d4 is not dissolving in water at room temperature. What should I do?

Adipic acid has moderate solubility in water at room temperature.[2] You can significantly

increase its solubility by heating the solution.[2] For instance, the solubility of adipic acid in

water increases from 24 g/L at 25 °C to 1600 g/L at 100 °C.[1]

Q4: Can I use a co-solvent to improve the solubility of Adipic acid-d4?

Yes, using a co-solvent can be an effective strategy. If you are working with a largely non-polar

system, adding a small amount of a polar solvent in which Adipic acid-d4 is highly soluble,

such as methanol or ethanol, can enhance its overall solubility.

Q5: How does pH affect the solubility of Adipic acid-d4 in aqueous solutions?

As a dicarboxylic acid, the solubility of Adipic acid-d4 in water is pH-dependent. At higher pH

values (more basic conditions), the carboxylic acid groups will deprotonate to form carboxylate

salts, which are generally much more soluble in water. The pH of a saturated aqueous solution

of adipic acid is approximately 2.7.

Troubleshooting Guide
Issue: Undissolved particles of Adipic acid-d4 observed
in the solvent.
Visual Indicators:

Cloudy or hazy appearance of the solution.

Visible solid material settled at the bottom or suspended in the solvent.

Troubleshooting Workflow:
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Start: Undissolved Adipic acid-d4

Is the solvent appropriate?
(e.g., Methanol, Ethanol, Acetone, Water)

Gently heat the solution
(e.g., warm water bath)

Yes

Select a more appropriate solvent

No

Sonicate the sample
for 5-10 minutes

Is the solid dissolved?

Success: Solution is clear

Yes

Consider alternative strategies

No

For aqueous solutions,
adjust pH to be more basic

Add a co-solvent
(e.g., methanol to a non-polar solvent)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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